Cas no 2274882-50-5 (tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate
• CAS No: 2274882-50-5
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6240958
• PubChem ID: 165724393
• Update Time: 2025-05-18

tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2274882-50-5
• tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate
• EN300-4854144

• Inchi： 1S/C16H25NO3/c1-11(2)14(18)13(12-9-7-6-8-10-12)17-15(19)20-16(3,4)5/h6-11,13-14,18H,1-5H3,(H,17,19)
• InChI Key： FMGFZQJFOLGYAQ-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate

Introduction to Tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate (CAS No. 2274882-50-5)

Tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate, a compound with the chemical formula C₁₃H₂₁NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its tert-butyl group and the N-(2-hydroxy-3-methyl-1-phenylbutyl) moiety, which contribute to its unique chemical properties and potential biological activities. The CAS number 2274882-50-5 provides a unique identifier for this substance, facilitating its recognition in scientific literature and industrial applications.

The tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate structure is notable for its versatility in organic synthesis. The presence of the tert-butyl group enhances the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The N-(2-hydroxy-3-methyl-1-phenylbutyl) part introduces hydrophilic and lipophilic characteristics, which can be exploited in drug design to improve solubility and bioavailability.

In recent years, there has been growing interest in carbamate derivatives due to their potential therapeutic applications. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, which makes them relevant in the treatment of neurodegenerative diseases such as Alzheimer's disease. The tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate has been studied for its potential role in this context, with preliminary findings suggesting that it may exhibit inhibitory effects on acetylcholinesterase.

Moreover, the CAS number 2274882-50-5 has been associated with several research projects aimed at developing novel pharmaceutical agents. Researchers have been exploring the structural modifications of this compound to enhance its pharmacological properties. For instance, studies have focused on optimizing the hydroxymethyl and phenyl substituents to improve binding affinity and reduce side effects.

The tert-butyl group in the molecule plays a crucial role in determining its metabolic stability. This feature is particularly important in drug development, as it can influence how long a drug remains active in the body and how it is eliminated. The stability provided by the tert-butyl moiety may make tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate a suitable candidate for long-term therapeutic use.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate and biological targets. Molecular docking studies have been employed to predict how this compound might bind to specific enzymes or receptors, providing insights into its potential mechanisms of action. These studies have highlighted the importance of the hydroxymethyl and phenyl groups in mediating these interactions.

In addition to its pharmacological potential, the CAS number 2274882-50-5 has been linked to investigations into the compound's role as a chiral auxiliary in asymmetric synthesis. Chiral molecules are essential in pharmaceuticals because they often exist as enantiomers with different biological activities. The ability to selectively synthesize one enantiomer over another can significantly impact the efficacy and safety of a drug. The structural features of tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate make it an interesting candidate for such applications.

The synthesis of carbamates typically involves reactions between carboxylic acids or acid chlorides with hydroxamic acids or their derivatives. The introduction of the tert-butyl group can be achieved through various synthetic pathways, including alkylation reactions. These synthetic strategies have been refined over time, leading to more efficient and scalable methods for producing carbamate derivatives like tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate.

Industrial applications of this compound are also being explored beyond pharmaceuticals. For instance, carbamates are used as intermediates in the production of agrochemicals and specialty chemicals. The unique properties of tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate, such as its stability and reactivity, make it a valuable building block in these industries.

As research continues, new applications for tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutyl)carbamate are likely to emerge. The combination of its structural features and functional groups provides a rich framework for further exploration. Future studies may focus on understanding its interactions with other biological molecules or developing novel synthetic routes that improve yield and purity.

The significance of compounds like tert-butyl N-(2-hydroxy-3-methyl-1-phenylbutYL)caRBAMATE (CAS No. 2274882 - 50 - 5) cannot be overstated. They represent important milestones in chemical research and have the potential to lead to breakthroughs in medicine and industry. As scientists continue to uncover new possibilities, these molecules will undoubtedly play a crucial role in shaping the future of chemical innovation.